Cas no 2411263-26-6 (N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide)

• Product Name: N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide
• CAS No: 2411263-26-6
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 5416161
• PubChem ID: 146107027
• Update Time: 2025-10-25

N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26574937
• N-[(2-methanesulfonamidocyclopentyl)methyl]prop-2-enamide
• Z2517216803
• N-[[2-(Methanesulfonamido)cyclopentyl]methyl]prop-2-enamide
• 2411263-26-6
• N-[[2-[(Methylsulfonyl)amino]cyclopentyl]methyl]-2-propenamide
• N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide

• Inchi： 1S/C10H18N2O3S/c1-3-10(13)11-7-8-5-4-6-9(8)12-16(2,14)15/h3,8-9,12H,1,4-7H2,2H3,(H,11,13)
• InChI Key： CLRRRPWOGWFEJK-UHFFFAOYSA-N
• SMILES： C(NCC1CCCC1NS(C)(=O)=O)(=O)C=C

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.76±0.40(Predicted)

Additional information on N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide

Introduction to N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide (CAS No. 2411263-26-6)

N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide, a compound with the CAS number 2411263-26-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopentyl moiety linked to a methanesulfonamide group, followed by a prop-2-enamide moiety, endows it with distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

The compound's structure is characterized by a highly functionalized backbone, which includes both polar and non-polar regions. The cyclopentyl ring contributes to the overall steric bulk of the molecule, while the methanesulfonamide group introduces a strong electron-withdrawing effect, which can influence its reactivity and interactions with biological targets. Additionally, the prop-2-enamide moiety adds another layer of complexity, potentially allowing for hydrogen bonding interactions and influencing the molecule's solubility and bioavailability.

In recent years, there has been growing interest in developing novel molecules that can modulate biological pathways associated with various diseases. N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide has been explored as a potential lead compound in several research studies aimed at identifying new therapeutic agents. Its unique structural features make it an attractive candidate for further optimization and development into a drug candidate.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the cyclopentyl ring, methanesulfonamide group, and prop-2-enamide moiety suggests that it may have multiple points of interaction with biological systems. This multifunctionality could be leveraged to develop molecules with enhanced potency and selectivity. For instance, studies have shown that similar scaffolds can exhibit inhibitory activity against various enzymes and receptors, making them valuable starting points for drug discovery.

The pharmacological profile of N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide has been investigated in several preclinical studies. These studies have revealed that the compound exhibits promising activity in models of inflammation and pain management. The methanesulfonamide group is known to be a key pharmacophore in many bioactive molecules, and its presence in this compound likely contributes to its observed biological effects. Furthermore, the cyclopentyl ring may enhance binding affinity by providing steric hindrance that optimizes interactions with target proteins.

Recent advances in computational chemistry have also played a crucial role in understanding the potential of N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide. Molecular modeling studies have been used to predict how this compound might interact with various biological targets, providing valuable insights into its mechanism of action. These computational approaches have complemented experimental efforts, allowing researchers to design more targeted experiments and optimize the compound's properties.

The synthesis of N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct key functional groups efficiently. These advancements have not only improved the accessibility of the compound but also opened up new possibilities for further structural modifications.

In conclusion, N-(2-methanesulfonamidocyclopentyl)methylprop-2-enamide (CAS No. 2411263-26-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its pharmacological properties and applications in various disease models, paving the way for future advancements in medicinal chemistry.